Cas no 62347-17-5 (N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide)

N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide structure
62347-17-5 structure
Product Name:N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide
CAS No:62347-17-5
MF:C7H11N3OS
MW:185.246739625931
CID:448545
PubChem ID:754143
Update Time:2025-04-19

N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-
    • N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide
    • 62347-17-5
    • SCHEMBL11509330
    • SR-01000513618
    • AKOS000652790
    • DTXSID00353806
    • N-(5-methyl-1,3,4-thiadiazol-2-yl)butyramide
    • F0326-1081
    • SR-01000513618-1
    • Inchi： 1S/C7H11N3OS/c1-3-4-6(11)8-7-10-9-5(2)12-7/h3-4H2,1-2H3,(H,8,10,11)
    • InChI Key： MJQFYWYPINZWCH-UHFFFAOYSA-N
    • SMILES： S1C(C)=NN=C1NC(CCC)=O

Computed Properties

  • Exact Mass: 185.06243
  • Monoisotopic Mass: 185.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 54.88

N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide Pricemore >>

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F0326-1081-2μmol
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide
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F0326-1081-1mg
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F0326-1081-2mg
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F0326-1081-3mg
N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide
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F0326-1081-4mg
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